Cas no 32999-14-7 ( )

• Product Name: &nbsp
• CAS No: 32999-14-7
• MF: C₁₁H₁₃BO₂
• MW: 188.030723333359
• CID: 917468
• PubChem ID: 286989
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-1,3,2-benzodioxaborole
• 2-Cyclopentyl-1,3,2-benzodioxaborol
• NSC146259
• 32999-14-7
• DTXSID30301779
• NSC-146259
• 2-Cyclopentylbenzo[d][1,3,2]dioxaborole
•  

• Inchi： 1S/C11H13BO2/c1-2-6-9(5-1)12-13-10-7-3-4-8-11(10)14-12/h3-4,7-9H,1-2,5-6H2
• InChI Key： ZGSKXTVUXICLKU-UHFFFAOYSA-N
• SMILES： O1B(C2CCCC2)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 188.10100
• Monoisotopic Mass: 188.1008598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.89020